Cas no 1094775-92-4 (6-(2-ethylpiperidin-1-yl)nicotinic acid)

• Product Name: 6-(2-ethylpiperidin-1-yl)nicotinic acid
• CAS No: 1094775-92-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5735325
• PubChem ID: 43266686
• Update Time: 2025-10-29

6-(2-ethylpiperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethylpiperidin-1-yl)pyridine-3-carboxylic acid
• AKOS006032775
• F1907-8557
• 1094775-92-4
• 6-(2-ethylpiperidin-1-yl)nicotinic acid
• 3-Pyridinecarboxylic acid, 6-(2-ethyl-1-piperidinyl)-

• Inchi： 1S/C13H18N2O2/c1-2-11-5-3-4-8-15(11)12-7-6-10(9-14-12)13(16)17/h6-7,9,11H,2-5,8H2,1H3,(H,16,17)
• InChI Key： RKTCKXPQWBMWAZ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2CC)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 425.0±30.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Additional information on 6-(2-ethylpiperidin-1-yl)nicotinic acid

6-(2-Ethylpiperidin-1-yl)Nicotinic Acid: A Comprehensive Overview

6-(2-Ethylpiperidin-1-yl)Nicotinic Acid, also known by its CAS number 1094775-92-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of nicotinic acid, which is a well-known precursor to niacin, a vitamin essential for human health. The compound's structure incorporates a piperidine ring substituted with an ethyl group, making it a unique member of the nicotinic acid derivatives family.

The synthesis of 6-(2-Ethylpiperidin-1-yl)Nicotinic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's structure is characterized by its piperidine ring, which contributes to its potential pharmacological activity. The ethyl substitution on the piperidine ring adds complexity to the molecule, potentially influencing its solubility, stability, and bioavailability.

Recent studies have explored the pharmacological properties of 6-(2-Ethylpiperidin-1-yl)Nicotinic Acid. Research indicates that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. In vitro assays have demonstrated its ability to inhibit inflammatory pathways, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 6-(2-Ethylpiperidin-1-yl)Nicotinic Acid has shown promise in agricultural applications. Studies have revealed its potential as a plant growth regulator, enhancing crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of this compound in both medical and agricultural sectors.

The latest research on CAS No 1094775-92-4 has focused on its mechanism of action at the molecular level. Advanced techniques such as molecular docking and computational modeling have provided insights into how this compound interacts with target proteins. These findings are crucial for understanding its therapeutic potential and for guiding further drug design efforts.

In conclusion, 6-(2-Ethylpiperidin-1-yl)Nicotinic Acid, with its CAS number 1094775-92-4, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a promising candidate for future innovations in medicine and agriculture.